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Compound of Interest

Compound Name:
1,5-Dimethyltetrahydropyrimidin-

2(1H)-one

CAS No.: 1243250-03-4

Cat. No.: B577988

Get Quote

Executive Summary: The HMPA Alternative
1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) is a cyclic urea widely utilized as a

polar aprotic solvent. It serves as a superior, less toxic alternative to

Hexamethylphosphoramide (HMPA). While HMPA is a potent carcinogen, DMPU exhibits a

safer toxicological profile while maintaining high solvating power for cations, making it

indispensable in nucleophilic substitutions, alkylations, and organometallic chemistry.

However, "safer" does not mean "safe." DMPU is a reproductive toxin and highly hygroscopic.

Improper handling compromises both operator safety and reaction yield. This guide defines the

protocols for maintaining anhydrous integrity and ensuring personnel safety.

Physicochemical Profile & Hazards
Understanding the physical constraints of DMPU is the first step in designing a robust protocol.

Table 1: Critical Physicochemical Properties
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Property Value Implication for Handling

CAS Number 7226-23-5
Unique identifier for

inventory/SDS.

Boiling Point 246 °C (at 760 mmHg)

Difficult to remove by rotary

evaporation; requires high-

vacuum distillation or aqueous

extraction.

Melting Point -20 °C
Remains liquid under standard

cooling baths.

Density 1.06 g/mL

Slightly denser than water;

forms the bottom layer in some

organic extractions.

Dielectric Constant 36.1 (at 25 °C)

Excellent for solvating ionic

species and stabilizing

enolates.

Hygroscopicity High

Rapidly absorbs atmospheric

moisture; must be handled

under inert gas (N₂/Ar).

Safety Assessment (HSE)
Hazard Classification: Reproductive Toxicity (Category 2), Eye Irritation (Category 2), Acute

Toxicity (Oral, Category 4).

Mechanism of Entry: Skin absorption and inhalation of aerosols.

Permeation Risk: As a dipolar aprotic solvent, DMPU can facilitate the transport of other toxic

solutes through the skin.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves often provide insufficient protection against dipolar aprotic solvents for

prolonged periods.
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Table 2: Glove Compatibility & Breakthrough Times
Material Thickness (mm)

Breakthrough Time
(min)

Recommendation

Butyl Rubber 0.3 - 0.7 > 480

Primary Choice for

spill cleanup or

distillation.

Silver Shield/4H Laminate > 480

Mandatory for

immersion or high-risk

transfer.

Nitrile 0.11 (Standard) < 15

Incidental Splash

Only. Change

immediately upon

contact.

Latex Variable Not Recommended

Poor chemical

resistance; avoid

usage.

Protocol A: Purification and Drying (The Anhydrous
Standard)
Commercial "anhydrous" grades may still contain trace water sufficient to quench sensitive

organolithium reagents. For rigorous applications, laboratory drying is required.

Mechanistic Insight
Calcium Hydride (CaH₂) is the preferred desiccant because it reacts irreversibly with water to

release hydrogen gas, without catalyzing the decomposition of the urea functionality (unlike

strong alkali metals which might degrade DMPU at high temperatures).

Workflow Diagram: Anhydrous Preparation

Commercial DMPU
(98-99%)

Pre-Drying
(4Å Mol Sieves, 24h)

Remove bulk water CaH2 Treatment
(Stir 4-8h under N2)

Decant Vacuum Distillation
(Reduced Pressure)

Connect to Vacuum Collection
(Discard first 10%)

Fractionation Storage
(Schlenk/Septum + Sieves)

Under Argon
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Click to download full resolution via product page

Figure 1: Step-by-step purification workflow for generating reagent-grade anhydrous DMPU.

Step-by-Step Methodology
Pre-Drying (Optional but Recommended):

If the solvent is visibly wet or old, store over activated 4Å molecular sieves for 24 hours to

remove bulk water. Decant before distillation to prevent "bumping" caused by excessive

H₂ evolution.

Setup:

Assemble a flame-dried distillation apparatus with a short-path distillation head.

Add DMPU and Calcium Hydride (CaH₂) (5% w/v) to the boiling flask.

Warning: Do not fill the flask more than 50% full.

Reflux:

Stir the mixture under a nitrogen or argon atmosphere for 4 hours. (Do not heat to reflux

yet; allow CaH₂ to react at ambient or slightly elevated temperature first to minimize

foaming).

Distillation:

Apply high vacuum (0.1 – 1.0 mmHg). DMPU has a high boiling point; atmospheric

distillation is dangerous due to thermal decomposition risks.

Target BP: ~100–110 °C at 0.5 mmHg (Values vary by vacuum strength).

Discard the first 10% of the distillate (foreshoots).

Collect the main fraction into a flame-dried, argon-purged receiver.

Transfer:
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Cannulate immediately into a Schlenk flask or a bottle containing activated 4Å molecular

sieves.

Protocol B: Reaction Workup Strategies
DMPU's high boiling point (246 °C) makes it notoriously difficult to remove via standard rotary

evaporation. The following decision matrix ensures efficient product isolation.

Workup Decision Logic
Reaction Complete

(DMPU Solvent)

Is Product Water Soluble?

Yes (Polar Product) No (Lipophilic Product)

Kugelrohr Distillation
(High Vacuum)

Volatile Product

Solid Phase Extraction
(Reverse Phase)

Non-volatile

Aqueous Wash Protocol
(4x Water or LiCl)

Standard Method

Dry Organic Layer
(MgSO4)

Click to download full resolution via product page

Figure 2: Decision matrix for removing DMPU post-reaction.

Aqueous Wash Protocol (For Lipophilic Products)
Because DMPU is miscible with water, it can be washed out of organic extracts.
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Dilution: Dilute the reaction mixture with a non-polar solvent (Ether or EtOAc).

Washing: Wash the organic layer vigorously with water (3-4 times).

Tip: Use saturated aqueous LiCl (Lithium Chloride) for the first wash to break emulsions

and increase the density difference.

Tip: DMPU will partition into the aqueous phase.

Verification: Check the organic layer by TLC to ensure DMPU (which stains with

iodine/KMnO4) is removed.

Storage and Stability
Hygroscopic Management
DMPU will absorb moisture through standard plastic caps.

Vessel: Amber glass bottles with PTFE-lined septa or Schlenk flasks with high-vacuum

grease seals.

Desiccant: Store over activated 4Å molecular sieves (20% v/v). The sieves act as a static

drying agent, maintaining water content < 50 ppm.

Atmosphere: Headspace must be backfilled with Argon or Nitrogen after every use.

Shelf Life
Unopened: 2 years.

Opened (Septum sealed): 6 months (if strict inert technique is used).

Signs of Degradation: Yellowing of the liquid or formation of precipitates (urea breakdown

products).

Waste Disposal Procedures
DMPU is not biodegradable and poses chronic aquatic toxicity risks.
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Segregation: Do NOT mix with standard non-halogenated solvents if possible, as this

increases the volume of "high hazard" waste. Segregate into a dedicated "Toxic/Reprotoxic

Organic" waste stream.

Labeling: Clearly label as "Contains DMPU – Reproductive Toxin."

Destruction: Must be disposed of via high-temperature incineration by a licensed hazardous

waste contractor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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